Cas no 1518341-52-0 (1-(4-Chlorophenyl)-5-methyl-1,4-diazepane)

• Product Name: 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane
• CAS No: 1518341-52-0
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 5700629
• PubChem ID: 83709074
• Update Time: 2025-06-12

1-(4-Chlorophenyl)-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1518341-52-0
• 1-(4-CHLOROPHENYL)-5-METHYL-1,4-DIAZEPANE
• EN300-715329
• 1H-1,4-Diazepine, 1-(4-chlorophenyl)hexahydro-5-methyl-
• 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane

• Inchi： 1S/C12H17ClN2/c1-10-6-8-15(9-7-14-10)12-4-2-11(13)3-5-12/h2-5,10,14H,6-9H2,1H3
• InChI Key： TZCAGZWGNYZUGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCNC(C)CC1

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 351.6±32.0 °C(Predicted)
• pka: 10.42±0.40(Predicted)

Additional information on 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane

Recent Advances in the Study of 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane (CAS: 1518341-52-0)

The compound 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane (CAS: 1518341-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its diazepane core and chlorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's interaction with central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane exhibits selective binding affinity for specific serotonin receptor subtypes, suggesting potential applications in neuropsychiatric disorders. The research team employed advanced molecular docking simulations and in vitro binding assays to elucidate these interactions, revealing a unique binding mode that differs from classical diazepine derivatives.

In the field of synthetic chemistry, recent advancements have been made in the efficient production of this compound. A novel catalytic asymmetric synthesis method was reported in Organic Letters (2024), achieving high enantiomeric purity of 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane. This breakthrough addresses previous challenges in stereoselective synthesis and opens new possibilities for structure-activity relationship studies of enantiomerically pure forms.

Pharmacokinetic studies conducted in 2023 have provided important data on the compound's metabolic stability and bioavailability. Research published in Drug Metabolism and Disposition identified the major metabolic pathways of 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane in human liver microsomes, highlighting its favorable metabolic profile compared to structurally related compounds. These findings support further investigation of this molecule as a potential drug candidate.

Emerging research has also explored the compound's potential in oncology applications. A preclinical study published in Cancer Research (2024) demonstrated that 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane exhibits selective cytotoxicity against certain cancer cell lines through modulation of apoptosis pathways. The compound showed particular efficacy in combination with standard chemotherapeutic agents, suggesting possible synergistic effects that warrant further investigation.

As research on 1-(4-Chlorophenyl)-5-methyl-1,4-diazepane continues to evolve, the scientific community anticipates more detailed mechanistic studies and potential clinical translation. The compound's unique structural features and diverse biological activities position it as an important subject for future drug discovery efforts in multiple therapeutic areas.